Cas no 1421530-63-3 (N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-2-bromobenzamide)

• Product Name: N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-2-bromobenzamide
• CAS No: 1421530-63-3
• MF: C₁₇H₁₆BrNO₄
• MW: 378.217244148254
• CID: 6245680
• PubChem ID: 71804333
• Update Time: 2025-07-15

N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-2-bromobenzamide Chemical and Physical Properties

Names and Identifiers

• N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-2-bromobenzamide
• F6416-7602
• 1421530-63-3
• N-[3-(2H-1,3-BENZODIOXOL-5-YL)-3-HYDROXYPROPYL]-2-BROMOBENZAMIDE
• N-[3-(1,3-benzodioxol-5-yl)-3-hydroxypropyl]-2-bromobenzamide
• N-(3-(benzo[d][1,3]dioxol-5-yl)-3-hydroxypropyl)-2-bromobenzamide
• AKOS024556571

• Inchi： 1S/C17H16BrNO4/c18-13-4-2-1-3-12(13)17(21)19-8-7-14(20)11-5-6-15-16(9-11)23-10-22-15/h1-6,9,14,20H,7-8,10H2,(H,19,21)
• InChI Key： FNSQLIMTONZFPG-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(NCCC(C1=CC=C2C(=C1)OCO2)O)=O

Computed Properties

• Exact Mass: 377.02627g/mol
• Monoisotopic Mass: 377.02627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 67.8Ų

Additional information on N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-2-bromobenzamide

N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-2-bromobenzamide: An Overview of a Promising Compound in Pharmaceutical Research

N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-2-bromobenzamide, with the CAS number 1421530-63-3, is a synthetic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of benzodioxoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antitumor properties.

The benzodioxole moiety in N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-2-bromobenzamide is a key structural feature that contributes to its biological activity. The presence of the bromobenzamide group further enhances its potential as a drug candidate by modulating specific biological targets. Recent studies have highlighted the importance of this compound in various therapeutic areas, particularly in the treatment of neurodegenerative diseases and cancer.

In the context of neurodegenerative diseases, N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-2-bromobenzamide has shown promising results in preclinical studies. Research published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound effectively inhibits the aggregation of amyloid-beta peptides, which are a hallmark of Alzheimer's disease. The study found that the compound's ability to disrupt amyloid-beta aggregation is attributed to its unique benzodioxole and bromobenzamide functionalities.

Furthermore, N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-2-bromobenzamide has been investigated for its potential as an anticancer agent. A study published in Cancer Research (2020) reported that this compound exhibits potent cytotoxic effects against various cancer cell lines, including breast cancer and colorectal cancer. The mechanism of action involves the induction of apoptosis through the modulation of specific signaling pathways, such as the PI3K/Akt and MAPK pathways.

The hydroxypropyl group in N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-2-bromobenzamide also plays a crucial role in enhancing its solubility and bioavailability. This is particularly important for improving the pharmacokinetic properties of the compound, which can significantly impact its therapeutic efficacy. Studies have shown that compounds with improved solubility and bioavailability are more likely to achieve higher concentrations at target sites, thereby enhancing their therapeutic potential.

In addition to its therapeutic applications, N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-2-bromobenzamide has been studied for its potential as a research tool. Its unique chemical structure makes it an excellent candidate for use in high-throughput screening assays to identify novel drug targets and mechanisms. Researchers at leading pharmaceutical companies and academic institutions have utilized this compound to gain insights into complex biological processes and disease mechanisms.

The synthesis of N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-2-bromobenzamide involves several steps, including the formation of the benzodioxole ring and the introduction of the bromobenzamide group. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound. These improvements have facilitated its availability for both research and development purposes.

Despite its promising potential, further research is needed to fully understand the safety and efficacy profile of N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-2-bromobenzamide. Preclinical studies are ongoing to evaluate its pharmacological properties and to identify any potential side effects or toxicities. Clinical trials will be essential to determine its therapeutic value in human patients.

In conclusion, N-3-(2H-1,3-benzodioxol-5-yl))-3-hydroxypropyl--bromobenzamide (CAS number 14215--) is a promising compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation in areas such as neurodegenerative diseases and cancer therapy. As research continues to advance, this compound may play a significant role in the development of new treatments for these challenging conditions.